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Compound of Interest

Compound Name: 1,1-Diiodopropane

Cat. No.: B076905

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,1-Diiodopropane, a geminal dihaloalkane, serves as a valuable building block in organic
synthesis and holds potential significance in the development of novel pharmaceutical agents.
A thorough understanding of its physical properties is paramount for its effective handling,
application in synthetic protocols, and for predicting its behavior in biological systems. This
technical guide provides a comprehensive overview of the core physical properties of 1,1-
diiodopropane, complete with detailed experimental protocols for their determination and
illustrative workflows to guide laboratory practice.

Core Physical Properties of 1,1-Diiodopropane

The known physical properties of 1,1-diiodopropane are summarized in the table below. It is
important to note that some of these values are estimated and should be confirmed through
experimental verification for critical applications.
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Property Value Reference
Molecular Formula CsHel2 [1112]
Molecular Weight 295.89 g/mol [2]

Density 2.476 g/cm3 [2]

Boiling Point 239.33 °C (estimated) [2]

Melting Point -16.49 °C (estimated) [2]
Refractive Index 1.616 [2]
Solubility in Water Low (expected)

o i Soluble in non-polar solvents
Solubility in Organic Solvents
(expected)

Experimental Protocols for Property Determination

The following sections detail the experimental methodologies for the precise measurement of
the key physical properties of 1,1-diiodopropane.

Determination of Density

The density of liquid 1,1-diiodopropane can be accurately determined using a pycnometer.
Methodology:

e Cleaning and Calibration: Thoroughly clean a pycnometer of a known volume with a suitable
solvent (e.g., acetone) and dry it completely. Determine the mass of the empty, dry
pycnhometer using an analytical balance.

 Filling: Carefully fill the pycnometer with distilled water of a known temperature and record
the mass. This allows for the precise calibration of the pycnometer's volume.

o Sample Measurement: Empty and dry the pycnometer. Fill it with 1,1-diiodopropane,
ensuring no air bubbles are trapped.

o Mass Determination: Measure the mass of the pycnometer filled with 1,1-diiodopropane.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1_1-Diiodopropane
https://www.lookchem.com/ProductWholeProperty_LCPL4352589.htm
https://www.lookchem.com/ProductWholeProperty_LCPL4352589.htm
https://www.lookchem.com/ProductWholeProperty_LCPL4352589.htm
https://www.lookchem.com/ProductWholeProperty_LCPL4352589.htm
https://www.lookchem.com/ProductWholeProperty_LCPL4352589.htm
https://www.lookchem.com/ProductWholeProperty_LCPL4352589.htm
https://www.benchchem.com/product/b076905?utm_src=pdf-body
https://www.benchchem.com/product/b076905?utm_src=pdf-body
https://www.benchchem.com/product/b076905?utm_src=pdf-body
https://www.benchchem.com/product/b076905?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076905?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Calculation: The density (p) is calculated using the formula: p = (mass of 1,1-
diiodopropane) / (volume of the pycnometer)

Workflow for Density Determination
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Workflow for Density Determination

Determination of Boiling Point

The boiling point of 1,1-diiodopropane can be determined using a micro-boiling point or
distillation method. Given its relatively high estimated boiling point, a distillation setup is
suitable.

Methodology:

o Apparatus Setup: Assemble a simple distillation apparatus consisting of a round-bottom
flask, a condenser, a thermometer, and a receiving flask.

o Sample Addition: Place a small volume of 1,1-diiodopropane and a few boiling chips into
the round-bottom flask.

o Heating: Gently heat the flask using a heating mantle.

o Temperature Reading: The thermometer bulb should be positioned so that the top of the bulb
is level with the bottom of the side arm of the distillation head.

o Observation: The boiling point is the temperature at which the vapor and liquid are in
equilibrium. This is observed as a stable temperature on the thermometer during the
distillation of the liquid. The temperature should be recorded when the first drop of distillate is
collected in the receiving flask.
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Workflow for Boiling Point Determination

Setup Measurement Result
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Workflow for Boiling Point Determination

Determination of Melting Point

The melting point of 1,1-diiodopropane, which is below room temperature, can be determined
using a cooling curve method or a cryostat.

Methodology (Cooling Curve):

o Sample Preparation: Place a sample of liquid 1,1-diiodopropane in a test tube fitted with a
thermometer or temperature probe.

o Cooling: Immerse the test tube in a suitable cooling bath (e.g., a dry ice/acetone slurry).

» Data Logging: Record the temperature of the sample at regular time intervals as it cools and
eventually freezes.

e Analysis: Plot a graph of temperature versus time. The melting point is the temperature at
which the plateau in the cooling curve occurs, representing the phase transition from liquid to
solid.

Determination of Refractive Index

The refractive index of liquid 1,1-diiodopropane can be measured using an Abbé
refractometer.

Methodology:
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Calibration: Calibrate the refractometer using a standard liquid with a known refractive index
(e.g., distilled water).

Sample Application: Place a few drops of 1,1-diiodopropane onto the prism of the
refractometer.

Measurement: Close the prism and allow the temperature to equilibrate to a standard
temperature (typically 20°C).

Reading: Adjust the instrument to bring the dividing line between the light and dark fields into
sharp focus at the crosshairs of the eyepiece.

Recording: Read the refractive index value directly from the instrument's scale.

Determination of Solubility

A qualitative and semi-quantitative determination of the solubility of 1,1-diiodopropane in
various solvents can be performed through simple miscibility tests.

Methodology:

Solvent Selection: Choose a range of solvents with varying polarities, such as water, ethanol,
acetone, toluene, and hexane.

Sample Addition: In a series of test tubes, add a small, known volume (e.g., 0.1 mL) of 1,1-
diiodopropane.

Solvent Titration: To each test tube, add the selected solvent dropwise, shaking vigorously
after each addition.

Observation: Observe whether a single homogeneous phase is formed (soluble) or if two
distinct layers persist (insoluble).

Quantification (Optional): For a more quantitative measure, the shake-flask method can be
employed. A saturated solution is prepared, and the concentration of 1,1-diiodopropane in
the solvent is determined using an appropriate analytical technique such as gas
chromatography (GC).

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b076905?utm_src=pdf-body
https://www.benchchem.com/product/b076905?utm_src=pdf-body
https://www.benchchem.com/product/b076905?utm_src=pdf-body
https://www.benchchem.com/product/b076905?utm_src=pdf-body
https://www.benchchem.com/product/b076905?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076905?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Logical Flow for Solubility Testing
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Logical Flow for Solubility Testing
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Conclusion

The data and protocols presented in this technical guide offer a foundational understanding of
the physical properties of 1,1-diiodopropane. Accurate experimental determination of these
properties is crucial for its successful application in research and development. The provided
methodologies and workflows serve as a practical resource for scientists and professionals,
ensuring reliable and reproducible results in the laboratory. Further investigation into the
solubility of 1,1-diiodopropane in a wider range of solvents is recommended to expand its
utility in various chemical processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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